Cas no 1212172-70-7 (2-{2-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-2-oxoethyl}-4-methyl-3-(nitromethyl)cyclopentan-1-one)

• Product Name: 2-{2-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-2-oxoethyl}-4-methyl-3-(nitromethyl)cyclopentan-1-one
• CAS No: 1212172-70-7
• Molecular Formula: C₂₁H₂₇N₃O₈S
• Molecular Weight: 481.519384622574
• CID: 6099103
• PubChem ID: 45354283

2-{2-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-2-oxoethyl}-4-methyl-3-(nitromethyl)cyclopentan-1-one Properties

Names and Identifiers

• AKOS032978049
• 2-{2-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-2-oxoethyl}-4-methyl-3-(nitromethyl)cyclopentan-1-one
• Z101113854
• EN300-26611410
• 1212172-70-7
• 2-[2-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-2-oxoethyl]-4-methyl-3-(nitromethyl)cyclopentan-1-one

• InChIKey： NSNKEKJVNXJPNA-UHFFFAOYSA-N
• Inchi： 1S/C21H27N3O8S/c1-14-10-18(25)16(17(14)13-24(27)28)12-21(26)22-4-6-23(7-5-22)33(29,30)15-2-3-19-20(11-15)32-9-8-31-19/h2-3,11,14,16-17H,4-10,12-13H2,1H3
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(CC1)C(CC1C(CC(C)C1C[N+](=O)[O-])=O)=O)(=O)=O

Computed Properties

• Exact Mass: 481.15188600g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 481.15188600g/mol
• Heavy Atom Count: 33
• Complexity: 862
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives